2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-one

• IUPAC Name: 2-(3-nitropyrazol-1-yl)cyclohexan-1-one
• InChI: InChI=1S/C9H11N3O3/c13-8-4-2-1-3-7(8)11-6-5-9(10-11)12(14)15/h5-7H,1-4H2
• InChI Key: CFIXFLHFRWDSGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(C1)N2C=CC(=N2)[N+](=O)[O-]
• Molecular Formula: C9H11N3O3
• Molecular Weight: 209.20 g/mol

Description

“2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-one” is a chemical compound with the CAS Number: 1384582-16-4. It has a molecular weight of 209.2 and its IUPAC name is 2-(3-nitro-1H-pyrazol-1-yl)cyclohexanone. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-one” is 1S/C9H11N3O3/c13-8-4-2-1-3-7(8)11-6-5-9(10-11)12(14)15/h5-7H,1-4H2. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

“2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-one” is a powder that is stored at room temperature. It has a molecular weight of 209.2. For more detailed physical and chemical properties, it’s recommended to refer to its Material Safety Data Sheet (MSDS) or other technical documents.

Scientific Research Applications

Antimicrobial Activity

Pyrazole derivatives have been utilized in the pharmaceutical industry for their antimicrobial properties. .

Catalytic Properties

These compounds have been studied for their catalytic abilities in chemical reactions, such as the oxidation of catechol to o-quinone. .

Energetic Materials

The structural features of pyrazole derivatives contribute to their performance in terms of energy, sensitivity, and thermal stability. .

Synthesis of Novel Compounds

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Anticancer Research

Some pyrazole derivatives have been investigated as inhibitors of specific kinases associated with cancer growth, such as Aurora-A kinase. .

Mechanism of Action

Mode of Action

It is known that nitro-containing compounds often act as prodrugs, undergoing enzymatic reduction to form reactive species that can interact with various cellular targets .

Biochemical Pathways

Nitro-containing compounds are often involved in redox reactions and can affect various cellular processes, including dna synthesis, protein function, and cell signaling .

Pharmacokinetics

The compound’s molecular weight (2092 g/mol) and predicted properties such as boiling point (4039±350 °C) and density (150±01 g/cm3) suggest that it may have reasonable bioavailability .

Result of Action

Nitro-containing compounds can generate reactive species that cause cellular damage, potentially leading to cell death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(3-nitro-1H-pyrazol-1-yl)cyclohexan-1-one. For instance, the compound’s reactivity may be influenced by the presence of reducing agents in the cellular environment . Additionally, factors such as pH and temperature can affect the compound’s stability and activity .